Cas no 1500602-06-1 (4-(3-amino-1-hydroxypropyl)-2-chlorophenol)

• Product Name: 4-(3-amino-1-hydroxypropyl)-2-chlorophenol
• CAS No: 1500602-06-1
• MF: C₉H₁₂ClNO₂
• MW: 201.650081634521
• CID: 6216565
• PubChem ID: 82506307
• Update Time: 2025-05-23

4-(3-amino-1-hydroxypropyl)-2-chlorophenol Chemical and Physical Properties

Names and Identifiers

• 4-(3-amino-1-hydroxypropyl)-2-chlorophenol
• 1500602-06-1
• EN300-1981716

• Inchi： 1S/C9H12ClNO2/c10-7-5-6(1-2-9(7)13)8(12)3-4-11/h1-2,5,8,12-13H,3-4,11H2
• InChI Key： NZGIQKDUQGWOGK-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(CCN)O)O

Computed Properties

• Exact Mass: 201.0556563g/mol
• Monoisotopic Mass: 201.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 66.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Halophenols Chlorophenols

Additional information on 4-(3-amino-1-hydroxypropyl)-2-chlorophenol

4-(3-Amino-1-Hydroxypropyl)-2-Chlorophenol: A Comprehensive Overview

The compound 4-(3-amino-1-hydroxypropyl)-2-chlorophenol, with CAS No. 1500602-06-1, is a versatile and intriguing molecule that has garnered significant attention in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a phenolic group with a chlorinated aromatic ring and an amino-containing side chain. The presence of these functional groups imparts the molecule with a wide range of chemical reactivity and biological activity, making it a valuable compound for both academic research and industrial applications.

Recent studies have highlighted the potential of 4-(3-amino-1-hydroxypropyl)-2-chlorophenol in the development of novel pharmaceutical agents. Researchers have explored its ability to act as a precursor for bioactive compounds, particularly in the synthesis of anti-inflammatory and antioxidant agents. The hydroxyl group in the molecule plays a crucial role in its ability to participate in hydrogen bonding, which is essential for its interaction with biological systems. Additionally, the amino group provides nucleophilic properties, enabling the molecule to undergo various condensation reactions that are pivotal in drug design.

One of the most promising applications of this compound lies in its potential as an intermediate in the synthesis of complex heterocyclic structures. By leveraging its reactive functional groups, chemists have successfully incorporated this molecule into the framework of several bioactive compounds. For instance, recent research has demonstrated its utility in the construction of quinoline derivatives, which are known for their antimalarial and anticancer properties. The chlorinated aromatic ring further enhances the molecule's stability and reactivity, making it an ideal building block for advanced chemical synthesis.

In terms of environmental impact, 4-(3-amino-1-hydroxypropyl)-2-chlorophenol has been subjected to rigorous testing to assess its biodegradability and toxicity. Studies indicate that under specific conditions, the compound exhibits moderate biodegradability, suggesting that it may not pose significant long-term risks to ecosystems when properly managed. However, further research is required to fully understand its environmental fate and potential ecological effects.

From a synthetic perspective, the preparation of 4-(3-amino-1-hydroxypropyl)-2-chlorophenol involves a series of well-established organic reactions. The synthesis typically begins with the chlorination of phenol derivatives, followed by nucleophilic substitution or addition reactions to introduce the amino-containing side chain. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing waste generation.

The structural versatility of 4-(3-amino-1-hydroxypropyl)-2-chlorophenol also makes it an attractive candidate for materials science applications. Its ability to form stable coordination complexes with metal ions has been exploited in the development of novel catalysts and sensors. For example, researchers have reported its use as a ligand in metal-organic frameworks (MOFs), which exhibit exceptional catalytic activity in organic transformations such as oxidation and hydrogenation reactions.

In conclusion, 4-(3-amino-1-hydroxypropyl)-2-chlorophenol stands out as a multifaceted compound with immense potential across diverse scientific domains. Its unique combination of functional groups renders it highly reactive and adaptable, enabling its use as a key intermediate in pharmaceuticals, agrochemicals, and advanced materials. As ongoing research continues to uncover new applications and optimize synthetic routes, this compound is poised to play an increasingly important role in both academic and industrial settings.